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Compound of Interest

Compound Name: 2,2'-Dibromo-5,5'-dinitrobiphenyl!

Cat. No.: B1355337

CAS Number: 52026-22-9

This technical guide provides an in-depth overview of 2,2'-Dibromo-5,5'-dinitrobiphenyl, a
halogenated and nitrated aromatic compound. The information is tailored for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

While specific experimental data for 2,2'-Dibromo-5,5'-dinitrobiphenyl is limited in publicly
available literature, the properties of structurally similar compounds provide valuable insights.
The following table summarizes key data for the target compound and its analogues, 4,4'-
Dibromo-2,2'-dinitrobiphenyl and 2,2'-dinitrobiphenyl.
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Property 2,-2'-Dibr-omo-5,5'- 4,-4'-Dibr-omo-2,2'- 2,.2'- -
dinitrobiphenyl dinitrobiphenyl[1] dinitrobiphenyl[2]

CAS Number 52026-22-9 91371-12-9 2436-96-6

Molecular Formula C12HeBr2N204 C12HeBr2N20a4 C12HsN204

Molecular Weight 401.99 g/mol 402.00 g/mol 244.20 g/mol

Appearance Solid[1]

Melting Point 145-150 °CJ[1]

Boiling Point

Solubility

Synthesis and Experimental Protocols

The synthesis of 2,2'-Dibromo-5,5'-dinitrobiphenyl is anticipated to proceed via an Ullmann

coupling reaction, a well-established method for the formation of biaryl compounds.[3][4][5][6]

While a specific protocol for this exact molecule is not readily available, the synthesis of the

closely related 4,4'-Dibromo-2,2'-dinitrobiphenyl from 2,5-dibromonitrobenzene serves as an

excellent template.[7]

Conceptual Synthesis Workflow

The proposed synthesis involves the copper-mediated homocoupling of a suitable

bromonitrobenzene precursor.

Cl-Bromo-l-chloro-z-nitrobenzen

(Precursor)

e 2,2'-Dibromo-5,5"dinitrobipheny!

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2,2'-Dibromo-5,5'-dinitrobiphenyl.
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Detailed Experimental Protocol (Adapted from a similar
synthesis[8])

Materials:

4-Bromo-1-chloro-2-nitrobenzene (starting material)
Copper powder, activated
High-boiling point solvent (e.g., Dimethylformamide (DMF) or nitrobenzene)

Standard laboratory glassware and heating apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a reflux
condenser, add the starting material, 4-bromo-1-chloro-2-nitrobenzene, and the chosen high-
boiling point solvent.

Initiation: Heat the mixture to a high temperature (typically above 200°C) under an inert
atmosphere (e.g., nitrogen or argon).

Copper Addition: Gradually add activated copper powder to the heated solution with vigorous
stirring. The reaction is often exothermic, and the rate of addition should be controlled to
maintain a steady reaction temperature.

Reaction Monitoring: Maintain the reaction at the elevated temperature for several hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the
mixture to remove the copper and copper salts.

Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanol or a mixture of solvents) to yield the final 2,2'-Dibromo-5,5'-dinitrobiphenyl.

Note: The reaction conditions, particularly temperature and reaction time, may need to be

optimized for this specific substrate.
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Applications in Research and Development

Based on the applications of its analogues, 2,2'-Dibromo-5,5'-dinitrobiphenyl is primarily of
interest as a chemical intermediate.

o Materials Science: Similar polybrominated and nitrated biphenyls are utilized in the synthesis
of carbazoles and other fused heterocyclic ring systems. These structures are often
investigated for their potential use in organic light-emitting diodes (OLEDs) and other organic
electronic materials.

o Chemical Synthesis: The bromine and nitro functional groups offer versatile handles for
further chemical transformations, making it a valuable building block for the synthesis of
more complex molecules. It can serve as a precursor for the synthesis of PBB 52, a
polybrominated biphenyl.

Biological Activity and Potential in Drug
Development

The biological activity of 2,2'-Dibromo-5,5'-dinitrobiphenyl has not been extensively studied.
However, research on related classes of compounds provides some indication of potential
areas of interest:

o Polybrominated Diphenyl Ethers (PBDES): Some naturally occurring and synthetic PBDESs
have been shown to exhibit a range of biological activities, including antimicrobial and
cytotoxic effects.[8][9] Certain bromophenol derivatives have also been investigated as
inhibitors of protein tyrosine phosphatase 1B (PTP1B), a target in anti-diabetic drug
discovery.[10][11]

 Dinitrophenyl Derivatives: This class of compounds has been explored for various biological
effects, though toxicity is often a concern.[12]

It is important to note that the presence of multiple bromine and nitro groups may confer
significant toxicity, which would need to be carefully evaluated in any drug development
program. The high failure rate of drug candidates in clinical trials underscores the importance of
thorough preclinical evaluation.[13]
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Safety and Handling

Specific safety data for 2,2'-Dibromo-5,5'-dinitrobiphenyl is not readily available. However,
based on the data for structurally similar compounds, the following precautions should be
taken:

o Hazard Classification (based on analogues): Likely to be classified as an irritant, and
potentially harmful if swallowed or in contact with skin. May cause serious eye damage and
respiratory irritation. It is also expected to be toxic to aquatic life.[1][14][15][16]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection. Work in a well-ventilated area or under a fume hood.

o Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly
after handling.

o Storage: Store in a tightly closed container in a dry, well-ventilated place.

A comprehensive Safety Data Sheet (SDS) should be consulted before handling this
compound.[14][15][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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